4-Methoxyphenyl (2-naphthyloxy)acetate
Description
4-Methoxyphenyl (2-naphthyloxy)acetate is an aromatic ester compound characterized by a 4-methoxyphenyl group linked via an acetate moiety to a 2-naphthyloxy substituent.
Properties
Molecular Formula |
C19H16O4 |
|---|---|
Molecular Weight |
308.3 g/mol |
IUPAC Name |
(4-methoxyphenyl) 2-naphthalen-2-yloxyacetate |
InChI |
InChI=1S/C19H16O4/c1-21-16-8-10-17(11-9-16)23-19(20)13-22-18-7-6-14-4-2-3-5-15(14)12-18/h2-12H,13H2,1H3 |
InChI Key |
AKRQYSBFIPSVCI-UHFFFAOYSA-N |
SMILES |
COC1=CC=C(C=C1)OC(=O)COC2=CC3=CC=CC=C3C=C2 |
Canonical SMILES |
COC1=CC=C(C=C1)OC(=O)COC2=CC3=CC=CC=C3C=C2 |
Origin of Product |
United States |
Comparison with Similar Compounds
Comparison with Similar Compounds
The following analysis compares 4-Methoxyphenyl (2-naphthyloxy)acetate with structurally related compounds, focusing on synthesis, physicochemical properties, and biological activities.
Table 1: Structural and Functional Comparison
Physicochemical Properties
- Lipophilicity : The naphthyloxy group likely increases logP compared to phenylacetic acid analogs, enhancing membrane permeability but reducing aqueous solubility. For example, methyl 2-(4-hydroxyphenyl)acetate (logP ~1.5) is less lipophilic than the target compound (estimated logP ~4.2) .
- Stability : Aromatic esters like 4-(4-methoxyphenyl)naphthothiophene show stability under acidic conditions due to resonance effects, whereas hydrazone derivatives may degrade under oxidative conditions .
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